Cas no 1021261-52-8 (5-[(4-fluorophenyl)methoxy]-2-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-pyridin-4-one)

• Product Name: 5-[(4-fluorophenyl)methoxy]-2-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-pyridin-4-one
• CAS No: 1021261-52-8
• MF: C₂₃H₂₁F₂N₃O₃
• MW: 425.427952528
• CID: 5971979
• PubChem ID: 42390690
• Update Time: 2025-06-14

5-[(4-fluorophenyl)methoxy]-2-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-pyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-[(4-fluorophenyl)methoxy]-2-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-pyridin-4-one
• VU0641694-1
• 1021261-52-8
• F5318-0171
• AKOS024506496
• CHEMBL4997444
• 5-((4-fluorobenzyl)oxy)-2-(4-(2-fluorophenyl)piperazine-1-carbonyl)pyridin-4(1H)-one

• Inchi： 1S/C23H21F2N3O3/c24-17-7-5-16(6-8-17)15-31-22-14-26-19(13-21(22)29)23(30)28-11-9-27(10-12-28)20-4-2-1-3-18(20)25/h1-8,13-14H,9-12,15H2,(H,26,29)
• InChI Key： WBYBIMKVHXKYNK-UHFFFAOYSA-N
• SMILES： C1(C(N2CCN(C3=CC=CC=C3F)CC2)=O)NC=C(OCC2=CC=C(F)C=C2)C(=O)C=1

Computed Properties

• Exact Mass: 425.15509786g/mol
• Monoisotopic Mass: 425.15509786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 5-[(4-fluorophenyl)methoxy]-2-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-pyridin-4-one

Comprehensive Analysis of 5-[(4-fluorophenyl)methoxy]-2-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-pyridin-4-one (CAS No. 1021261-52-8)

The compound 5-[(4-fluorophenyl)methoxy]-2-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-pyridin-4-one (CAS No. 1021261-52-8) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This fluorinated piperazine derivative is characterized by its dual fluorophenyl substitutions, which enhance its binding affinity to specific biological targets. Researchers are particularly interested in its role as a kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine and targeted drug development.

In recent years, the demand for small-molecule inhibitors like 5-[(4-fluorophenyl)methoxy]-2-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-pyridin-4-one has surged, driven by advancements in cancer immunotherapy and neurodegenerative disease research. Its piperazine-carboxamide core is a recurring motif in FDA-approved drugs, making it a focal point for structure-activity relationship (SAR) studies. Notably, its fluorine atoms improve metabolic stability, a feature highly sought after in drug discovery pipelines.

From a synthetic chemistry perspective, the preparation of CAS 1021261-52-8 involves multi-step organic reactions, including amide coupling and etherification. The compound’s logP and solubility profiles suggest suitability for oral bioavailability, a critical factor in pharmacokinetic optimization. Analytical techniques such as HPLC and LC-MS are essential for purity assessment, reflecting industry standards for high-throughput screening (HTS) libraries.

Emerging applications of this compound include its potential as a PET radiotracer precursor, leveraging its fluorine-18 compatibility for molecular imaging. This aligns with the growing interest in theranostics—a fusion of therapy and diagnostics. Furthermore, computational studies using molecular docking predict strong interactions with dopamine receptors, opening avenues for CNS drug development.

Environmental and regulatory considerations for 5-[(4-fluorophenyl)methoxy]-2-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-pyridin-4-one emphasize its classification as a non-hazardous research chemical under current REACH guidelines. Its stability under ambient conditions makes it a practical candidate for academic and industrial labs. For researchers exploring fragment-based drug design, this compound serves as a versatile scaffold due to its hydrogen-bond acceptors and aromatic stacking potential.

In summary, CAS 1021261-52-8 represents a compelling case study in modern medicinal chemistry, bridging gaps between computational predictions and empirical validation. Its relevance to personalized medicine and drug repurposing initiatives underscores its value in both preclinical research and translational science.